Cas no 88096-99-5 (4-Isoxazolecarboxaldehyde, 3-(2,6-dichlorophenyl)-)

• Product Name: 4-Isoxazolecarboxaldehyde, 3-(2,6-dichlorophenyl)-
• CAS No: 88096-99-5
• MF: C₁₀H₅Cl₂NO₂
• MW: 242.058200597763
• CID: 645260
• PubChem ID: 13063860
• Update Time: 2025-04-19

4-Isoxazolecarboxaldehyde, 3-(2,6-dichlorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 4-Isoxazolecarboxaldehyde, 3-(2,6-dichlorophenyl)-
• 3-(2,6-dichlorophenyl)-1,2-oxazole-4-carbaldehyde
• 88096-99-5
• DTXSID00516979
• 3-(2,6-dichlorophenyl)isoxazole-4-carbaldehyde

• Inchi： 1S/C10H5Cl2NO2/c11-7-2-1-3-8(12)9(7)10-6(4-14)5-15-13-10/h1-5H
• InChI Key： YDTURYNBLUNXMP-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C1C(C=O)=CON=1)Cl

Computed Properties

• Exact Mass: 240.9697338g/mol
• Monoisotopic Mass: 240.9697338g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 43.1Ų